Cas no 4328-15-8 (N,N,N-Trihexylheptan-1-aminium bromide)

• Product Name: N,N,N-Trihexylheptan-1-aminium bromide
• CAS No: 4328-15-8
• MF: C₂₅H₅₄BrN
• MW: 448.606967449188
• CID: 2827588
• PubChem ID: 53431295
• Update Time: 2025-04-21

N,N,N-Trihexylheptan-1-aminium bromide Chemical and Physical Properties

Names and Identifiers

• DTXSID30700324
• N,N,N-Trihexylheptan-1-aminium bromide
• 4328-15-8
• SCHEMBL5088444

• Inchi： 1S/C25H54N.BrH/c1-5-9-13-17-21-25-26(22-18-14-10-6-2,23-19-15-11-7-3)24-20-16-12-8-4;/h5-25H2,1-4H3;1H/q+1;/p-1
• InChI Key： BVRSHPGSPMEXSR-UHFFFAOYSA-M
• SMILES： [Br-].[N+](CCCCCC)(CCCCCC)(CCCCCC)CCCCCCC

Computed Properties

• Exact Mass: 447.34396Da
• Monoisotopic Mass: 447.34396Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 21
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų